Cas no 2034496-11-0 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 2034496-11-0
• MF: C₁₆H₁₆N₂O₃S₂
• MW: 348.439841270447
• CID: 6101848
• PubChem ID: 119102121
• Update Time: 2025-07-23

N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-(2-([2,3'-bithiophen]-5-yl)ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• F6520-1093
• AKOS026693522
• 2034496-11-0
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]acetamide

• Inchi： 1S/C16H16N2O3S2/c19-14(9-18-15(20)3-4-16(18)21)17-7-5-12-1-2-13(23-12)11-6-8-22-10-11/h1-2,6,8,10H,3-5,7,9H2,(H,17,19)
• InChI Key： BBRFCBGLCMXSAE-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1CCNC(CN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 348.06023472g/mol
• Monoisotopic Mass: 348.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 123Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Introduction to N-(2-{2,3'-bithiophene-5-yl}ethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide (CAS No. 2034496-11-0)

N-(2-{2,3'-bithiophene-5-ylethyl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2034496-11-0, represents a novel molecular entity with a unique structural framework that combines thiophene and pyrrolidone moieties. The presence of these heterocyclic structures suggests potential applications in the development of advanced materials and bioactive molecules.

The molecular architecture of N-(2-{2,3'-bithiophene-5-ylethyl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide) is characterized by its dual functionality, which arises from the interaction between the bithiophene and dioxopyrrolidinone groups. Bithiophene derivatives are well-known for their electronic properties and have been extensively studied in the context of organic semiconductors and optoelectronic devices. On the other hand, dioxopyrrolidinone motifs are recognized for their bioactive potential, often serving as key structural elements in drug molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its exploration. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the bithiophene moiety at the ethyl position and the dioxopyrrolidinone group at the acetamide position results in a molecule with distinct chemical and physical properties.

In terms of its pharmacological profile, N-(2-{2,3'-bithiophene-5-ylethyl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide) has shown promise in preliminary studies as a potential lead compound for therapeutic applications. The combination of thiophene and pyrrolidone functionalities may contribute to its ability to interact with biological targets in a unique manner. This compound's structure suggests it could exhibit properties such as bioavailability, solubility, and metabolic stability, which are crucial for drug development.

The bithiophene segment is particularly interesting due to its role in enhancing electronic conductivity. This property makes it a valuable component in the design of organic field-effect transistors (OFETs) and other electronic devices. Researchers have been exploring bithiophene-based polymers and small molecules for their potential use in flexible electronics and solar cells. The incorporation of this moiety into N-(2-{2,3'-bithiophene-5-ylethyl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide) could lead to novel materials with enhanced performance characteristics.

The dioxopyrrolidinone group adds another layer of complexity to the compound's behavior. This motif is often found in natural products and has been implicated in various biological processes. Its presence in N-(2-{2,3'-bithiophene-5-ylethyl}-2-(2,5-dioxopyrrolidin-1-yl)acetamide) suggests that it may possess bioactive properties that could be exploited for medicinal purposes. Further studies are needed to elucidate its exact role and potential interactions with biological systems.

From a computational chemistry perspective, the study of N-(2-{2,3'-bithiophene-5-ylethyl}-2-(2,5-dioxopyrrolidin-1-y^{] acetamide)) has provided valuable insights into its electronic structure and reactivity. Advanced computational methods such as density functional theory (DFT) have been employed to predict the compound's properties and understand its behavior at the molecular level. These studies have helped researchers design more effective synthetic routes and predict possible derivatives with enhanced properties.}

In conclusion, N-(N(202{3'}bithiophene)->&) ->&) ->&) ->&) ->&) ->&) ->&) ->&) ->&) <-- <-- <-- <-- <-- <-- <-- <-- <-- <-- <-- <-- <) -->) -->) -->) -->) -->) -->) -->) -->) -->) -->) -->) --(​_​​) acetamide (CAS No. 2034496-11-0) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research aimed at developing new drugs and advanced materials. As our understanding of its properties grows, so too does the likelihood of discovering novel applications that could benefit society.